Cas no 190970-57-1 ((S)-4-Phenyl-1,3-oxazolidine-2-thione)

• Product Name: (S)-4-Phenyl-1,3-oxazolidine-2-thione
• CAS No: 190970-57-1
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD06658219
• CID: 138550
• PubChem ID: 329748643
• Update Time: 2025-04-19

(S)-4-Phenyl-1,3-oxazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• (S)-4-Phenyl-1,3-oxazolidine-2-thione
• (S)-4-Phenyloxazolidine-2-thione
• 2-Oxazolidinethione,4-phenyl-, (4S)-
• 08913_FLUKA
• 4-(S)-phenyl-1,3-oxazolidine-2-thione
• 4-phenyl oxazolidin-2-thione
• 4-phenyloxazolidine-2-thione
• ANW-57851
• CTK4E0551
• CS-0093692
• (4S)-4-phenyl-1,3-oxazolidine-2-thione
• AKOS006344975
• 190970-57-1
• A919211
• 2-Oxazolidinethione, 4-phenyl-, (4S)-
• AS-80649
• (S)-4-Phenyloxazolidine-2-thione, >=98.0%
• J-012338
• DTXSID70461189
• E81137
• MFCD06658219

• MDL： MFCD06658219
• Inchi： 1S/C9H9NOS/c12-9-10-8(6-11-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,12)/t8-/m1/s1
• InChI Key： LVIJIGQKFDZTNC-MRVPVSSYSA-N
• SMILES： S=C1N[C@@H](C2C=CC=CC=2)CO1

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 272.009 ℃ at 760 mmHg
• Flash Point: 118.3±28.2 °C
• Refractive Index: 1.646
• PSA: 21.26
• LogP: 1.96120
• Optical Activity: [α]/D +77±3°, c = 0.2 in chloroform
• Vapor Pressure: No data available

(S)-4-Phenyl-1,3-oxazolidine-2-thione Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
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